2-methoxy-5-[(4-methyl-1-piperidinyl)sulfonyl]benzamide

• IUPAC Name: 2-methoxy-5-(4-methylpiperidin-1-yl)sulfonylbenzamide
• InChI: InChI=1S/C14H20N2O4S/c1-10-5-7-16(8-6-10)21(18,19)11-3-4-13(20-2)12(9-11)14(15)17/h3-4,9-10H,5-8H2,1-2H3,(H2,15,17)
• InChI Key: FETASTCQFPFJJC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)OC)C(=O)N
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

2-methoxy-5-[(4-methyl-1-piperidinyl)sulfonyl]benzamide, also known as MPSB, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been found to possess various biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Mechanism of Action

The mechanism of action of 2-methoxy-5-[(4-methyl-1-piperidinyl)sulfonyl]benzamide is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting the activity of various enzymes and signaling pathways. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. This compound has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is involved in the production of pro-inflammatory cytokines and chemokines. Moreover, this compound has been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and physiological effects:
This compound has been found to possess various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to possess analgesic effects by inhibiting the production of prostaglandins, which are involved in the transmission of pain signals. Moreover, this compound has been shown to possess antitumor effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

2-methoxy-5-[(4-methyl-1-piperidinyl)sulfonyl]benzamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized. Moreover, this compound has been extensively studied for its potential therapeutic applications, which makes it a promising candidate for further research. However, there are some limitations to using this compound in lab experiments. This compound has not been extensively studied in vivo, which limits its potential therapeutic applications. Moreover, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its biological activities.

Future Directions

There are several future directions for 2-methoxy-5-[(4-methyl-1-piperidinyl)sulfonyl]benzamide research. First, further studies are needed to elucidate the mechanism of action of this compound. Second, studies are needed to determine the pharmacokinetics and pharmacodynamics of this compound in vivo. Third, studies are needed to determine the potential therapeutic applications of this compound in various inflammatory diseases and cancers. Fourth, studies are needed to determine the potential side effects of this compound. Finally, studies are needed to develop more efficient synthesis methods for this compound.

Synthesis Methods

2-methoxy-5-[(4-methyl-1-piperidinyl)sulfonyl]benzamide can be synthesized using a multistep reaction process. The first step involves the reaction of 2-methoxy-5-nitrobenzoic acid with thionyl chloride to form 2-methoxy-5-chlorobenzoic acid. The second step involves the reaction of 2-methoxy-5-chlorobenzoic acid with 4-methylpiperidine to form 2-methoxy-5-(4-methylpiperidin-1-yl)benzoic acid. The third step involves the reaction of 2-methoxy-5-(4-methylpiperidin-1-yl)benzoic acid with sulfonyl chloride to form this compound.

Scientific Research Applications

2-methoxy-5-[(4-methyl-1-piperidinyl)sulfonyl]benzamide has been extensively studied for its potential therapeutic applications. It has been found to possess various biological activities, including anti-inflammatory, analgesic, and antitumor effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. This compound has also been found to possess analgesic effects by inhibiting the production of prostaglandins, which are involved in the transmission of pain signals. Moreover, this compound has been shown to possess antitumor effects by inducing apoptosis in cancer cells.